N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C14H10ClIN2O4/c15-10-7-9(16)5-6-11(10)17-14(19)8-22-13-4-2-1-3-12(13)18(20)21/h1-7H,8H2,(H,17,19)
• InChI Key: LXIVXKZWCPDGAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NC2=C(C=C(C=C2)I)Cl
• Molecular Formula: C14H10ClIN2O4
• Molecular Weight: 432.60 g/mol

Description

N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide, also known as CIAN, is a chemical compound that has been of great interest in scientific research due to its potential applications in drug discovery. CIAN has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of signaling pathways involved in inflammation and cancer. N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide has been shown to bind to the active site of acetylcholinesterase, preventing the breakdown of acetylcholine and leading to an increase in its concentration in the synaptic cleft. This can result in improved cognitive function and memory.
Biochemical and Physiological Effects:
N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide has been shown to have a range of biochemical and physiological effects, including inhibition of acetylcholinesterase, anti-inflammatory effects, and anti-cancer effects. It has also been shown to have antioxidant properties, which can help to protect cells from damage caused by free radicals. N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide has been shown to have low toxicity in animal studies, making it a potentially safe candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide has several advantages for use in lab experiments, including its low toxicity and its ability to inhibit specific enzymes and signaling pathways. However, it also has some limitations, including its relatively complex synthesis method and the need for careful control of reaction conditions to ensure high yield and purity.

Future Directions

There are several future directions for research on N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide, including the development of new drugs for the treatment of Alzheimer's disease and other cognitive disorders, the development of new anti-inflammatory and anti-cancer drugs, and the investigation of its potential use in other areas of medicine and biotechnology. Further studies are needed to fully understand the mechanism of action of N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide and to optimize its synthesis method for improved yield and purity.
In conclusion, N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide is a chemical compound that has been extensively studied for its potential applications in drug discovery. It has been shown to have inhibitory effects on certain enzymes, anti-inflammatory and anti-cancer properties, and low toxicity in animal studies. N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide has several advantages for use in lab experiments, but also has some limitations. Future research on N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide is needed to fully understand its mechanism of action and to optimize its synthesis method for improved yield and purity.

Scientific Research Applications

N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide has been studied extensively for its potential applications in drug discovery. It has been shown to have inhibitory effects on certain enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. N-(2-chloro-4-iodophenyl)-2-(2-nitrophenoxy)acetamide has also been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs for these conditions.